Cas no 2138046-46-3 (4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one)

• Product Name: 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one
• CAS No: 2138046-46-3
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5925664
• PubChem ID: 165497190
• Update Time: 2025-05-21

4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1156728
• 4-ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one
• 2138046-46-3
• 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one

• Inchi： 1S/C13H18OS/c1-2-11-3-4-13(14)8-12(11)7-10-5-6-15-9-10/h5-6,9,11-12H,2-4,7-8H2,1H3
• InChI Key： DIAHQRHERXFHRR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one

4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one: A Comprehensive Overview

4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one, with the CAS number 2138046-46-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexanone ring with an ethyl group and a thiophene substituent. The presence of the thiophene moiety, a five-membered aromatic ring containing sulfur, imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one involves a series of carefully designed reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. These methods allow for the precise introduction of the thiophene group onto the cyclohexanone framework. Recent advancements in catalytic systems have further streamlined the synthesis process, enhancing both yield and purity. Researchers have also explored alternative routes, including biocatalytic approaches, to synthesize this compound in a more environmentally friendly manner.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The thiophene group is known to exhibit bioisosteric properties, meaning it can mimic the effects of other functional groups in biological systems. This makes 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one a valuable tool in designing molecules with specific pharmacological activities. For instance, studies have shown that this compound may possess anti-inflammatory or antioxidant properties, which could be harnessed for therapeutic purposes.

In addition to its pharmacological potential, this compound has also been studied for its role in materials science. The cyclohexanone core provides rigidity to the molecule, while the thiophene group introduces flexibility and electronic diversity. These properties make it a candidate for use in organic electronics or as a component in advanced materials such as polymers or liquid crystals.

Recent research has delved into the stereochemistry of 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one, exploring how different configurations of the molecule affect its physical and chemical properties. Stereoisomers have been synthesized and analyzed for their optical activity and reactivity under various conditions. This line of inquiry has shed light on the importance of molecular geometry in determining the compound's behavior in different environments.

The stability and reactivity of this compound under varying conditions have also been extensively studied. For example, thermal analysis has revealed that the compound exhibits good thermal stability up to certain temperatures, making it suitable for applications that require heat resistance. Furthermore, investigations into its reactivity with common reagents have provided insights into its potential as an intermediate in larger synthetic pathways.

In terms of spectroscopic characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of 4-Ethyl-3-[(thiophen-3-yl)methyl]cyclohexan-1-one. These methods provide detailed information about the molecular environment and bonding patterns within the compound, aiding in both synthesis optimization and quality control.

The environmental impact of synthesizing and using this compound has also come under scrutiny. Researchers are exploring ways to minimize waste generation during its production and to develop recycling strategies for byproducts. Such efforts align with global initiatives to promote sustainable chemistry practices and reduce ecological footprints.

In conclusion, 4-Ethyl-[(thiophen-3-yl)cyclohexan-1-one is a multifaceted compound with promising applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis techniques and characterization methods, positions it as a key player in future research endeavors.